Cas no 30280-07-0 (Benzenesulfonamide,4-(3-ethyl-3-methyl-2,5-dioxo-1-pyrrolidinyl)-3-fluoro-)

Benzenesulfonamide,4-(3-ethyl-3-methyl-2,5-dioxo-1-pyrrolidinyl)-3-fluoro- structure
30280-07-0 structure
Product name:Benzenesulfonamide,4-(3-ethyl-3-methyl-2,5-dioxo-1-pyrrolidinyl)-3-fluoro-
CAS No:30280-07-0
MF:C13H15FN2O4S
MW:314.332605600357
CID:313264
PubChem ID:207610

Benzenesulfonamide,4-(3-ethyl-3-methyl-2,5-dioxo-1-pyrrolidinyl)-3-fluoro- Chemical and Physical Properties

Names and Identifiers

    • Benzenesulfonamide,4-(3-ethyl-3-methyl-2,5-dioxo-1-pyrrolidinyl)-3-fluoro-
    • 4-(3-ethyl-3-methyl-2,5-dioxopyrrolidin-1-yl)-3-fluorobenzenesulfonamide
    • 2-Ethyl-2-methyl-N-(2-fluoro-4-sulfamoylphenyl) succinimide
    • PB 382
    • BRN 1550383
    • DTXSID60952652
    • Succinimide, 2-ethyl-2-methyl-N-(2-fluoro-4-sulfamoylphenyl)-
    • Benzenesulfonamide, 4-(2-ethyl-2-methyl-N-succinimido)-3-fluoro-
    • 3-Fluoro-(2-ethyl-2-methyl-N-succinimido)benzenesulfonamide
    • 30280-07-0
    • 4-(3-Ethyl-3-methyl-2,5-dioxopyrrolidin-1-yl)-3-fluorobenzene-1-sulfonamide
    • Inchi: InChI=1S/C13H15FN2O4S/c1-3-13(2)7-11(17)16(12(13)18)10-5-4-8(6-9(10)14)21(15,19)20/h4-6H,3,7H2,1-2H3,(H2,15,19,20)
    • InChI Key: SUFJNJYZXONNFT-UHFFFAOYSA-N
    • SMILES: C(C1(C)CC(=O)N(C2C=CC(S(N)(=O)=O)=CC=2F)C1=O)C

Computed Properties

  • Exact Mass: 314.07375
  • Monoisotopic Mass: 314.074
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 3
  • Complexity: 559
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 106Ų

Experimental Properties

  • Density: 1.39
  • Boiling Point: 559.9°C at 760 mmHg
  • Flash Point: 292.4°C
  • Refractive Index: 1.566
  • PSA: 97.54

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